4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{5-methanesulfonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine

• IUPAC Name: 2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-5-methylsulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• InChI: InChI=1S/C16H22N6O2S/c1-11-4-12(2)22(19-11)16-5-15(17-10-18-16)20-6-13-8-21(25(3,23)24)9-14(13)7-20/h4-5,10,13-14H,6-9H2,1-3H3
• InChI Key: GSWMJRBJFNEYCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CC4CN(CC4C3)S(=O)(=O)C)C
• Molecular Formula: C16H22N6O2S
• Molecular Weight: 362.5 g/mol

Description

The compound appears to contain several functional groups, including a pyrazole ring, a pyrimidine ring, and a pyrrole ring. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, with two nitrogen atoms at positions 1 and 3 in the ring. Pyrroles are heterocyclic aromatic organic compounds, consisting of a five-membered ring with four carbon atoms and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Detailed analysis would require advanced techniques such as NMR spectroscopy, X-ray crystallography, or mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. It’s possible that it could undergo reactions typical of pyrazoles, pyrimidines, and pyrroles, such as electrophilic substitution, nucleophilic substitution, or ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the presence of functional groups. It would likely be a solid at room temperature, and its solubility would depend on the specific substituents present in the molecule.